3,4-dimethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O3S/c1-13-15(21-25-17-8-5-11-23-22(17)29-21)6-4-7-16(13)24-20(26)14-9-10-18(27-2)19(12-14)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key: NSTPMDSXGPTINU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC(=C(C=C2)OC)OC)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

The compound “3,4-dimethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide” is a complex organic molecule. It contains a thiazolo[5,4-b]pyridine core, which is a heterocyclic compound. This core is known to interact with various biological targets and is often found in bioactive molecules.

Scientific Research Applications

• Antiviral Activity Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives exhibited potent antiviral effects against Coxsackie B4 virus.

Antimicrobial Properties

• Compound 4, which contains a 3,4-dimethoxyphenyl moiety at the fourth position of the thiazole ring, displayed remarkable inhibitory activity (MIC = 1.4 μM) against microbial growth, comparable to the standard drug vancomycin.

Antioxidant Potential

• Thiazolo[4,5-b]pyridines, including derivatives of our compound, have been identified as potent antioxidants, offering protection against oxidative stress.

Anti-Inflammatory Effects

• The same thiazolo[4,5-b]pyridine family has demonstrated anti-inflammatory properties, which could be explored further with our compound.

Metabolite Profiling and Biomarker Identification

• A quantitative method for detecting 3,4-dimethoxyphenylacetic acid (a metabolite of our compound) in urine has been developed. This metabolite profiling approach could help identify biomarkers related to flavonoid intake in humans.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which are part of the compound’s structure, have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), ritonavir (antiretroviral drug), abafungin (antifungal drug), bleomycine, and tiazofurin (antineoplastic drug) . These targets play crucial roles in various biological activities.

Mode of Action

Thiazoles, a key component of this compound, are known to interact with their targets through various mechanisms, depending on the specific derivative and target .

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways, contributing to their diverse biological activities .

Pharmacokinetics

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can impact the bioavailability of the compound.

Result of Action

Thiazole derivatives are known to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .